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Compound of Interest

Compound Name: GR 128107

Cat. No.: B15616916 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GR 128107. Based on available data, GR 128107 is

identified as Povorcitinib (also known as INCB054707), a potent and selective JAK1 inhibitor.[1]

[2] While safety data sheets indicate that Povorcitinib is not classified as a hazardous

substance or mixture, adherence to standard laboratory safety protocols is essential to ensure

a safe working environment.[3][4]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are paramount to minimize exposure and ensure personal

safety. The following table summarizes the recommended PPE for handling GR 128107
(Povorcitinib).
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PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile rubber).

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Lab Coat Standard laboratory coat.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosol formation is

likely, a NIOSH-approved

respirator may be necessary

based on a formal risk

assessment.[3][4]

Operational Plan: Handling and Storage
Adherence to proper handling and storage procedures is critical for maintaining the integrity of

the compound and ensuring a safe laboratory environment.

Handling:

Ventilation: Handle GR 128107 (Povorcitinib) in a well-ventilated area, such as a chemical

fume hood, especially when manipulating the solid form to avoid inhalation of any dust.[3][4]

Avoid Contact: Take measures to prevent direct contact with skin, eyes, and clothing.[3]

Aerosol and Dust Formation: Minimize the generation of dust and aerosols during handling.

[3]

Storage:

Temperature: Store the solid compound at -20°C for long-term stability.[2]

In Solvent: If dissolved in a solvent, store at -80°C.[1]
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Container: Keep the container tightly sealed.

Incompatibilities: Avoid strong oxidizing agents.

Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Characterization: Although not classified as hazardous, it is prudent to treat all

chemical waste as potentially hazardous.

Containerization: Collect waste GR 128107 (Povorcitinib) and any contaminated materials

(e.g., gloves, weighing paper) in a designated, properly labeled, and sealed waste container.

Disposal Route: Dispose of the chemical waste through a licensed professional waste

disposal service. Do not dispose of it down the drain or in the general trash. Follow all

federal, state, and local environmental regulations.

Experimental Workflow: Safe Handling of GR 128107
(Povorcitinib)
The following diagram outlines the standard workflow for safely handling GR 128107
(Povorcitinib) in a laboratory setting.
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Figure 1. A flowchart depicting the safe handling workflow for GR 128107 (Povorcitinib).
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Povorcitinib (INCB054707) Signaling Pathway
Inhibition
Povorcitinib is a selective inhibitor of Janus kinase 1 (JAK1). The JAK-STAT signaling pathway

is crucial for mediating the effects of numerous cytokines and growth factors involved in

inflammation and immunity. Povorcitinib exerts its therapeutic effect by blocking this pathway.
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Figure 2. The inhibitory effect of Povorcitinib on the JAK1-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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